(2S)-1-Benzyl-N-[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-N-[(2S)-1-[(2S)-3-methyl-2-(methylamino)butanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide

• CAS No.: 159776-69-9
• Product Name: (2S)-1-Benzyl-N-[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-N-[(2S)-1-[(2S)-3-methyl-2-(methylamino)butanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
• Molecular Formula: C35H56N6O5
• Molecular Weight: 640.9 g/mol
• IUPAC Name: (2S)-1-benzyl-N-[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-N-[(2S)-1-[(2S)-3-methyl-2-(methylamino)butanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C35H56N6O5/c1-22(2)28(36-7)34(45)40-20-14-18-27(40)33(44)41(32(43)26-17-13-19-39(26)21-25-15-11-10-12-16-25)35(46)29(23(3)4)37-31(42)30(24(5)6)38(8)9/h10-12,15-16,22-24,26-30,36H,13-14,17-21H2,1-9H3,(H,37,42)/t26-,27-,28-,29-,30-/m0/s1
• Standard InChIKey: XSAKVDNHFRWJKS-IIZANFQQSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC[C@H]1C(=O)N(C(=O)[C@@H]2CCCN2CC3=CC=CC=C3)C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)N(C)C)NC
• SMILES: CC(C)C(C(=O)N1CCCC1C(=O)N(C(=O)C2CCCN2CC3=CC=CC=C3)C(=O)C(C(C)C)NC(=O)C(C(C)C)N(C)C)NC
• Canonical SMILES: CC(C)C(C(=O)N1CCCC1C(=O)N(C(=O)C2CCCN2CC3=CC=CC=C3)C(=O)C(C(C)C)NC(=O)C(C(C)C)N(C)C)NC
• Description: Cemadotin is a synthetic dolastatin 15 analogue with potential antineoplastic activity. Cemadotin suppresses spindle microtubule dynamics by binding to tubulin, thereby blocking mitosis.
• Sequence: VVVPP
• Synonyms: cemadotin; LU 103793; LU-103793; LU103793; N,N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-L-prolyl-L-prolinebenzylamide; NSC 669356D; NSC D-669356; NSC D669356; NSC-669356D; NSC-D669356
• PubChem Compound: 178028
• Last Modified: Nov 11 2021